Iron;neodymium
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Overview
Description
These magnets are the strongest type of permanent magnets available commercially and are widely used in various applications, including electronics, automotive, and renewable energy sectors . Neodymium is a rare-earth metal, while iron is a transition metal, and their combination results in a compound with unique magnetic properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of neodymium-iron-boron magnets involves several steps:
Material Preparation: Neodymium, iron, and boron are measured and combined in a vacuum induction furnace to form an alloy.
Melting and Alloy Formation: The mixture is melted using high-frequency heating and then cooled to form ingots of the alloy.
Hydrogen Decrepitation: The alloy ingots are broken down by hydrogen decrepitation or hydrogenation disproportionation desorption and recombination (HDDR) to form a micron-sized powder.
Pressing and Sintering: The powder is then pressed into shape and sintered to form the final magnet.
Industrial Production Methods
Industrial production of neodymium-iron-boron magnets typically involves:
Vacuum Melting: The raw materials are melted in a vacuum to prevent oxidation.
Melt-Spinning: The molten alloy is rapidly cooled to form thin strips.
Hydrogen Crushing: The strips are crushed into fine powder using hydrogen.
Magnetic Alignment and Pressing: The powder is aligned in a magnetic field and pressed into shape.
Sintering: The pressed shapes are sintered at high temperatures to achieve the desired magnetic properties.
Chemical Reactions Analysis
Types of Reactions
Neodymium-iron-boron magnets undergo several types of chemical reactions:
Oxidation: Neodymium and iron can oxidize when exposed to air, forming neodymium oxide and iron oxide.
Reduction: Neodymium and iron can be reduced from their oxides using hydrogen or carbon monoxide.
Substitution: Neodymium can react with halogens to form neodymium halides.
Common Reagents and Conditions
Oxidation: Oxygen or air at room temperature.
Reduction: Hydrogen or carbon monoxide at high temperatures.
Substitution: Halogens like chlorine, bromine, or iodine at elevated temperatures.
Major Products Formed
Oxidation: Neodymium oxide (Nd₂O₃) and iron oxide (Fe₂O₃).
Reduction: Metallic neodymium and iron.
Substitution: Neodymium halides (NdCl₃, NdBr₃, NdI₃).
Scientific Research Applications
Neodymium-iron-boron magnets have a wide range of scientific research applications:
Chemistry: Used in magnetic separation techniques and as catalysts in certain reactions.
Biology: Employed in magnetic resonance imaging (MRI) and other diagnostic tools.
Medicine: Utilized in drug delivery systems and magnetic hyperthermia for cancer treatment.
Industry: Integral components in electric motors, wind turbines, and hard disk drives.
Mechanism of Action
The mechanism of action of neodymium-iron-boron magnets involves the alignment of magnetic domains within the material. The strong magnetic field is generated by the unpaired electrons in the neodymium and iron atoms, which align in a specific direction when exposed to an external magnetic field . This alignment creates a powerful and stable magnetic field that can be used in various applications .
Comparison with Similar Compounds
Neodymium-iron-boron magnets are compared with other similar compounds like samarium-cobalt (SmCo) magnets and alnico magnets:
Samarium-Cobalt Magnets: These magnets have higher temperature stability but are more expensive and less powerful than neodymium-iron-boron magnets.
Similar Compounds
- Samarium-Cobalt (SmCo) Magnets
- Alnico Magnets
- Ferrite Magnets
Neodymium-iron-boron magnets stand out due to their exceptional magnetic strength and versatility in various applications .
Properties
CAS No. |
12063-64-8 |
---|---|
Molecular Formula |
Fe7Nd |
Molecular Weight |
535.16 g/mol |
IUPAC Name |
iron;neodymium |
InChI |
InChI=1S/7Fe.Nd |
InChI Key |
OWAIXGOWTWFZLB-UHFFFAOYSA-N |
Canonical SMILES |
[Fe].[Fe].[Fe].[Fe].[Fe].[Fe].[Fe].[Nd] |
Origin of Product |
United States |
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